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Compound of Interest

Compound Name: Schradan

Cat. No.: B1681561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of octamethylpyrophosphoramide, a compound historically used as an

organophosphate insecticide under the name Schradan. This document is intended for

researchers, scientists, and professionals in drug development who require detailed

information on the compound's characteristics.

Core Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of

octamethylpyrophosphoramide. These parameters are crucial for understanding its

environmental fate, biological interactions, and potential applications in research.
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Property Value Reference

Molecular Formula C8H24N4O3P2 [1][2]

Molar Mass 286.25 g/mol [1][2][3][4]

Melting Point 14-20 °C (57-68 °F) [1][5]

Boiling Point
120-125 °C at 0.5 mmHg (248-

257 °F at 0.5 mmHg)
[1]

Density
1.1343 g/cm³ at 25 °C (1.09 at

77°F)
[1][2]

Vapor Pressure 0.001 mmHg [5]

Water Solubility Miscible

logP (Computed) -0.3 [1]

Physical Form
Viscous liquid, may be dark

brown
[1][5]

Experimental Methodologies
While the provided literature primarily consists of compilations of physicochemical data, this

section outlines the general experimental protocols typically employed to determine such

properties.

Determination of Melting Point: The melting point of a substance is determined by heating a

small sample and observing the temperature range over which it transitions from a solid to a

liquid. For a substance like octamethylpyrophosphoramide, which can be a liquid at room

temperature, a cooling method or a cryostat would be used to first solidify the sample. The

temperature is then slowly increased, and the point at which the first drop of liquid appears and

the point at which the entire solid has melted are recorded as the melting range.

Determination of Boiling Point: The boiling point is determined by heating the liquid in a

distillation apparatus. A thermometer is placed in the vapor phase above the liquid to measure

the temperature at which the vapor pressure of the liquid equals the pressure surrounding the

liquid and the liquid changes into a vapor. For compounds that decompose at their atmospheric
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boiling point, vacuum distillation is employed, and the boiling point is reported at a specific

reduced pressure, as is the case for octamethylpyrophosphoramide.[1]

Determination of Density: The density of a liquid is typically measured using a pycnometer or a

digital density meter. The mass of a known volume of the liquid is measured at a specific

temperature, and the density is calculated by dividing the mass by the volume.

Determination of Vapor Pressure: The vapor pressure of a low-volatility substance like

octamethylpyrophosphoramide can be measured using various methods, such as the Knudsen

effusion method or by using a tensiometer. These methods measure the pressure exerted by

the vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given

temperature.

Metabolic Activation of Schradan
Octamethylpyrophosphoramide (Schradan) itself is a weak anticholinesterase agent. Its

toxicity is a result of metabolic activation in vivo, primarily in the liver of mammals and in

insects. This activation involves an oxidative desulfuration or oxidation reaction. The process

converts Schradan into a highly active cholinesterase inhibitor.
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Caption: Metabolic activation of Schradan to a potent cholinesterase inhibitor.

This guide provides a foundational understanding of the physicochemical properties of

octamethylpyrophosphoramide. For further in-depth study, consulting primary research articles

and advanced analytical chemistry texts is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1681561?utm_src=pdf-body
https://www.benchchem.com/product/b1681561?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Schradan
https://en.wikipedia.org/wiki/Schradan
http://www.stenutz.eu/chem/solv6.php?name=octamethylpyrophosphoramide
http://www.stenutz.eu/chem/solv6.php?name=octamethyl+pyrophosphoramide
https://haz-map.com/Agents/7001
https://www.benchchem.com/product/b1681561#physicochemical-properties-of-octamethylpyrophosphoramide
https://www.benchchem.com/product/b1681561#physicochemical-properties-of-octamethylpyrophosphoramide
https://www.benchchem.com/product/b1681561#physicochemical-properties-of-octamethylpyrophosphoramide
https://www.benchchem.com/product/b1681561#physicochemical-properties-of-octamethylpyrophosphoramide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681561?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

